Cas no 184481-10-5 (7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl-)

7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl- structure
184481-10-5 structure
Product Name:7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl-
CAS No:184481-10-5
MF:C7H10O2
MW:126.153102397919
CID:114319
PubChem ID:45120385
Update Time:2025-04-18

7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl-
    • 7-Oxabicyclo[4.1.0]heptan-3-one, 1-methyl-
    • CS-0227204
    • 1-Methyl-7-oxabicyclo[4.1.0]heptan-3-one
    • 184481-10-5
    • Inchi: 1S/C7H10O2/c1-7-4-5(8)2-3-6(7)9-7/h6H,2-4H2,1H3
    • InChI Key: LGNAVYDBKFCTDJ-UHFFFAOYSA-N
    • SMILES: O1C2CCC(CC12C)=O

Computed Properties

  • Exact Mass: 126.0681
  • Monoisotopic Mass: 126.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.6A^2
  • XLogP3: 0

Experimental Properties

  • PSA: 29.6

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